Cas no 2235444-72-9 (Apolipoprotein C-I (human) )
Apolipoprotein C-I (human) Chemical and Physical Properties
Names and Identifiers
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- 24: PN: WO2018136825 SEQID: 24 claimed protein
- Apolipoprotein C-I (human)
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Apolipoprotein C-I (human) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | KPD44472-1 mg |
Apolipoprotein C-I |
2235444-72-9 | 1mg |
$4,086.50 | 2023-01-04 |
Apolipoprotein C-I (human) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Apolipoprotein C-I (human)
Introduction to Apolipoprotein C-I (human) and Its Significance in Modern Medicine
Apolipoprotein C-I (human), with the chemical compound identifier CAS No 2235444-72-9, is a critical protein that plays a pivotal role in lipid metabolism and cellular signaling. This apolipoprotein is a component of high-density lipoproteins (HDL) and is essential for the proper functioning of the cardiovascular system. Its multifaceted roles in biological processes have made it a subject of extensive research in the field of pharmaceuticals and biotechnology.
The structure and function of Apolipoprotein C-I (human) are deeply intertwined with its ability to modulate lipid transport and cellular responses. This protein is characterized by its unique amino acid sequence, which enables it to interact with various enzymes and receptors involved in metabolic pathways. Recent studies have highlighted its importance in the regulation of cholesterol homeostasis, making it a potential target for therapeutic interventions.
One of the most significant contributions of Apolipoprotein C-I (human) is its involvement in the reverse cholesterol transport pathway. This process is crucial for maintaining cardiovascular health, as it helps remove excess cholesterol from peripheral tissues and transports it back to the liver for excretion. Research has demonstrated that mutations or dysregulation of Apolipoprotein C-I (human) can lead to abnormal lipid profiles, increasing the risk of atherosclerosis and related cardiovascular diseases.
Recent advancements in biotechnology have enabled the large-scale production of Apolipoprotein C-I (human) for research and therapeutic purposes. The compound with CAS No 2235444-72-9 is widely used in laboratories to study lipid metabolism and develop novel drug candidates. Its availability has facilitated numerous studies aimed at understanding its mechanisms of action and exploring potential applications in treating metabolic disorders.
The therapeutic potential of Apolipoprotein C-I (human) has been further underscored by clinical trials investigating its role in managing hyperlipidemia. These trials have shown promising results, suggesting that targeted modulation of this protein could lead to effective treatments for high cholesterol levels. Additionally, research into its anti-inflammatory properties has opened new avenues for developing therapies for inflammatory conditions associated with metabolic disorders.
In conclusion, Apolipoprotein C-I (human), identified by CAS No 2235444-72-9, is a vital protein with significant implications for human health and disease. Its multifaceted roles in lipid metabolism and cellular signaling make it a key target for therapeutic development. As research continues to uncover new insights into its functions, the potential applications of this compound in medicine are likely to expand, offering hope for improved treatments for cardiovascular diseases and metabolic disorders.
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